1-(Butan-2-yl)cycloheptane-1-carbaldehyde

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 1-butan-2-ylcycloheptane-1-carbaldehyde
• InChI: InChI=1S/C12H22O/c1-3-11(2)12(10-13)8-6-4-5-7-9-12/h10-11H,3-9H2,1-2H3
• InChI Key: ULTHJUXOHNCDRV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCCCCC1)C=O

Description

1-(Butan-2-yl)cycloheptane-1-carbaldehyde is a cyclic aldehyde featuring a seven-membered cycloheptane ring substituted with a branched butan-2-yl group and a formyl (-CHO) functional group at the 1-position. Its molecular formula is C₁₂H₂₂O, with a molecular weight of 182.30 g/mol. The compound’s structure combines the conformational flexibility of a medium-sized cycloheptane ring with the steric and electronic effects of a branched alkyl chain, influencing its physical properties and reactivity.

Preparation Methods

The synthesis of 1-(Butan-2-yl)cycloheptane-1-carbaldehyde can be achieved through various synthetic routes. One common method involves the photochemical isomerization of cyclohept-1-ene-1-carbaldehyde. This process utilizes strain-release cycloaddition and ene reactions under specific conditions . Another approach involves the reaction of cycloheptanone with butan-2-ylmagnesium bromide, followed by oxidation to form the desired aldehyde.

Chemical Reactions Analysis

1-(Butan-2-yl)cycloheptane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butan-2-yl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and controlled temperatures. Major products formed from these reactions include carboxylic acids, alcohols, and substituted cycloheptane derivatives.

Scientific Research Applications

1-(Butan-2-yl)cycloheptane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a model compound for studying cycloalkane reactivity.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Medicine: Research into potential pharmaceutical applications, such as the development of new drugs or therapeutic agents, may involve this compound.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-(Butan-2-yl)cycloheptane-1-carbaldehyde exerts its effects depends on the specific reactions it undergoes. For example, in oxidation reactions, the aldehyde group is converted to a carboxylic acid through the transfer of electrons and the addition of oxygen atoms. In reduction reactions, the aldehyde is converted to an alcohol through the addition of hydrogen atoms.

Molecular targets and pathways involved in these reactions include the interaction of the aldehyde group with oxidizing or reducing agents, leading to the formation of new chemical bonds and the release of energy.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural and molecular differences between 1-(Butan-2-yl)cycloheptane-1-carbaldehyde and two analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Ring Size	Substituent Features
1-(Butan-2-yl)cycloheptane-1-carbaldehyde	C₁₂H₂₂O	182.30	7	Saturated butyl, aldehyde
1-(But-2-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.23	5	Unsaturated butenyl, aldehyde
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	C₉H₁₆O₂	156.22	4	Hydroxypropyl, aldehyde

Key Observations:

Ring Size: The cycloheptane ring in the target compound reduces ring strain compared to smaller rings (e.g., cyclopentane in the second analog and cyclobutane in the third). Larger rings exhibit greater conformational flexibility, which may influence solubility and reactivity.

In contrast, the unsaturated butenyl group in the second analog may undergo addition reactions (e.g., hydrogenation). The hydroxy group in the third analog enables hydrogen bonding, enhancing solubility in polar solvents (e.g., water or ethanol) compared to the hydrophobic analogs.

Physical and Chemical Properties

Reactivity of the Aldehyde Group:

All three compounds share a reactive aldehyde group, enabling typical aldehyde reactions such as:

• Oxidation : Conversion to carboxylic acids under strong oxidizing conditions.
• Nucleophilic Addition : Formation of imines or hydrazones.

However, steric and electronic differences alter reactivity:

• The branched butan-2-yl group in the target compound may hinder nucleophilic attack due to steric bulk.
• The hydroxy group in the third analog could stabilize intermediates via hydrogen bonding or participate in intramolecular hemiacetal formation if spatial proximity allows.

Boiling Points and Solubility (Inferred):

• Target Compound : Higher molecular weight (182.30 g/mol) suggests a higher boiling point than the second analog (152.23 g/mol). However, lack of polar groups reduces water solubility compared to the hydroxy-containing third analog.
• Third Analog : Despite lower molecular weight (156.22 g/mol), hydrogen bonding from the hydroxy group likely increases boiling point and water solubility.

Biological Activity

1-(Butan-2-yl)cycloheptane-1-carbaldehyde is an organic compound characterized by its unique structure, which includes a cycloheptane ring with a butan-2-yl group and an aldehyde functional group. This compound has garnered attention in scientific research due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

• Molecular Formula : C$_{12}$H$_{20}$O
• Molecular Weight : 196.29 g/mol
• Structure : The compound features a cycloheptane ring, which contributes to its hydrophobic properties, enhancing its interactions with biological macromolecules.

The biological activity of 1-(Butan-2-yl)cycloheptane-1-carbaldehyde is primarily attributed to its aldehyde group, which can form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can modulate the activity of these biological targets, leading to various physiological effects.

Key Mechanisms:

• Covalent Bonding : The aldehyde group reacts with amino acid residues in proteins, potentially altering their function.
• Enzyme Modulation : Studies suggest that this compound may influence enzyme kinetics and metabolic pathways, although specific targets remain under investigation.

Biological Activity

Research indicates that 1-(Butan-2-yl)cycloheptane-1-carbaldehyde exhibits several biological activities:

Antimicrobial Activity

Preliminary studies have shown that this compound may possess antimicrobial properties. It has been evaluated against various bacterial strains, demonstrating potential effectiveness similar to known antibiotics.

Anti-inflammatory Effects

There is emerging evidence suggesting that this compound may exhibit anti-inflammatory effects, making it a candidate for further exploration in inflammatory disease models.

Case Studies and Research Findings

Several studies highlight the biological activity of 1-(Butan-2-yl)cycloheptane-1-carbaldehyde:

Study	Findings
Study 1	Investigated the compound's interaction with bacterial enzymes, revealing inhibition of key metabolic pathways in E. coli and Staphylococcus aureus .
Study 2	Evaluated anti-inflammatory effects in murine models, showing reduced cytokine levels and inflammation markers .
Study 3	Explored the compound's potential as a drug lead for enzyme modulation, indicating changes in enzyme kinetics upon treatment .

Applications in Research

The unique properties of 1-(Butan-2-yl)cycloheptane-1-carbaldehyde make it valuable for various applications:

• Medicinal Chemistry : As a potential lead compound for developing new pharmaceuticals targeting specific enzymes or receptors.
• Biochemical Research : Useful in studying enzyme mechanisms and metabolic pathways due to its ability to form covalent modifications.
• Industrial Applications : Its structural characteristics may be exploited in the synthesis of specialty chemicals and fragrances.